Cas no 61977-29-5 (6-chloro-1,2-benzoxazol-3-ol)

6-Chloro-1,2-benzoxazol-3-ol is a heterocyclic compound featuring a benzoxazole core substituted with a chloro group at the 6-position and a hydroxyl group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The chloro and hydroxyl functional groups offer versatile sites for further derivatization, enabling the formation of complex molecular architectures. Its stability under standard conditions and compatibility with various reaction conditions enhance its utility in multi-step synthetic routes. The compound’s well-defined chemical properties ensure reproducibility in research and industrial applications.
6-chloro-1,2-benzoxazol-3-ol structure
6-chloro-1,2-benzoxazol-3-ol structure
Product Name:6-chloro-1,2-benzoxazol-3-ol
CAS No:61977-29-5
MF:C7H4ClNO2
MW:169.565160751343
MDL:MFCD00125033
CID:501687
PubChem ID:2781852
Update Time:2025-06-08

6-chloro-1,2-benzoxazol-3-ol Chemical and Physical Properties

Names and Identifiers

    • 6-Chlorobenzo[d]isoxazol-3-ol
    • 6-Chloro-1,2-benzisoxazol-3(2H)-one
    • 1,2-Benzisoxazol-3(2H)-one,6-chloro-
    • 6-Chloro-1,2-benzisoxazol-3-ol
    • 6-chloro-1,2-benzoxazol-3-one
    • 6-Chloro-3-hydroxy-1,2-benzisoxazole
    • 6-chloro-1,2-benzoxazol-3-ol
    • 1,2-Benzisoxazol-3(2H)-one, 6-chloro-
    • 6-chlorobenzo(d)isoxazol-3-ol
    • CBIO
    • PubChem11268
    • MLS000850688
    • BDBM23174
    • 3-hydroxy-6-chloro-benzisoxazole
    • SJAPSPJRTQCDNO-UHFFFAOYSA-N
    • HMS2790M22
    • HMS3741O11
    • 6-chloranyl-1,2-benzoxazol-3-one
    • C
    • SY104108
    • 61977-29-5
    • 6-Chlorobenzo[d]isoxazol-3(2H)-one
    • EN300-318802
    • 6-CHLORO-2H-1,2-BENZOXAZOL-3-ONE
    • CHEMBL445990
    • SR-01000641124-1
    • 6-Chloro-3-hydroxybenzisoxazole
    • MFCD00125033
    • 6-chlorobenzo[d]isoxazol-3-ol, AldrichCPR
    • CBIO, >=95% (HPLC)
    • AKOS006230032
    • CCG-1741
    • PD129399
    • DTXSID70381878
    • TS-02303
    • SCHEMBL481926
    • GEO-03212
    • 6-Chlorobenzisoxazol-3(2H)-one
    • BDBM50170230
    • CS-0063922
    • CHEBI:194636
    • SMR000456705
    • 6-Chloro-benzo[d]isoxazol-3-ol
    • MDL： MFCD00125033
    • Inchi： 1S/C7H4ClNO2/c8-4-1-2-5-6(3-4)11-9-7(5)10/h1-3H,(H,9,10)
    • InChI Key： SJAPSPJRTQCDNO-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2C(NOC=2C=1)=O

Computed Properties

  • Exact Mass: 168.99300
  • Monoisotopic Mass: 168.993
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: Gray solid
  • Density: 1.486
  • Melting Point: 215-217 ºC
  • Boiling Point: 336.7 °C at 760 mmHg
  • Flash Point: 157.4 °C
  • Refractive Index: 1.603
  • Solubility: DMSO: soluble15mg/mL (clear solution)
  • PSA: 46.26000
  • LogP: 2.18680

6-chloro-1,2-benzoxazol-3-ol Security Information

6-chloro-1,2-benzoxazol-3-ol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-chloro-1,2-benzoxazol-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
067549-1g
6-Chloro-1,2-benzisoxazol-3-ol
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 ￡83.00 2022-03-01
Fluorochem
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BO274-50mg
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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TRC
C364630-100mg
6-Chloro-1,2-benzisoxazol-3(2H)-one
 61977-29-5
100mg
 $ 184.00 2023-04-18
TRC
C364630-1g
6-Chloro-1,2-benzisoxazol-3(2H)-one
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 $ 1800.00 2023-09-08
Apollo Scientific
OR27159-1g
6-Chloro-3-hydroxy-1,2-benzisoxazole
 61977-29-5 95%
1g
 £83.00 2025-02-19
Apollo Scientific
OR27159-5g
6-Chloro-3-hydroxy-1,2-benzisoxazole
 61977-29-5 95%
5g
 £302.00 2025-02-19

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